Cas no 88550-63-4 (Isothiazolidine, 3,3-dimethyl-, 1,1-dioxide)

Isothiazolidine, 3,3-dimethyl-, 1,1-dioxide is a heterocyclic sulfone compound characterized by its stable, five-membered ring structure. The presence of dimethyl substituents at the 3-position enhances steric stability, while the 1,1-dioxide moiety imparts polar and electron-withdrawing properties, making it useful in synthetic and industrial applications. This compound is valued for its role as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural rigidity and functional group compatibility contribute to its utility in constructing complex molecular frameworks. The compound’s stability under various conditions further supports its use in controlled reactions requiring precise reactivity.

Isothiazolidine, 3,3-dimethyl-, 1,1-dioxide structure

88550-63-4 structure

Product Name:Isothiazolidine, 3,3-dimethyl-, 1,1-dioxide

CAS No:88550-63-4

MF:C₅H₁₁NO₂S

MW:149.21134018898

CID:4292722

PubChem ID:59649456

Update Time:2025-06-26

Isothiazolidine, 3,3-dimethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

- Isothiazolidine, 3,3-dimethyl-, 1,1-dioxide
- 3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione
- 3,3-Dimethylisothiazolidine 1,1-dioxide
- 88550-63-4
- XDLKHEFKZQJAEV-UHFFFAOYSA-N
- SCHEMBL2972988
- EN300-7628284
- AT44605
- 875-070-6
- Inchi： 1S/C5H11NO2S/c1-5(2)3-4-9(7,8)6-5/h6H,3-4H2,1-2H3
- InChI Key： XDLKHEFKZQJAEV-UHFFFAOYSA-N
- SMILES： S1(=O)(=O)CCC(C)(C)N1

Computed Properties

Exact Mass: 149.05104977Da
Monoisotopic Mass: 149.05104977Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 54.6Å²

Isothiazolidine, 3,3-dimethyl-, 1,1-dioxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7628284-0.05g	3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione	88550-63-4	95%	0.05g	$493.0	2024-05-22
Enamine	EN300-7628284-0.1g	3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione	88550-63-4	95%	0.1g	$644.0	2024-05-22
Enamine	EN300-7628284-0.25g	3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione	88550-63-4	95%	0.25g	$920.0	2024-05-22
Enamine	EN300-7628284-0.5g	3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione	88550-63-4	95%	0.5g	$1449.0	2024-05-22
Enamine	EN300-7628284-1.0g	3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione	88550-63-4	95%	1.0g	$1857.0	2024-05-22
Enamine	EN300-7628284-2.5g	3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione	88550-63-4	95%	2.5g	$3641.0	2024-05-22
Enamine	EN300-7628284-5.0g	3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione	88550-63-4	95%	5.0g	$5387.0	2024-05-22
Enamine	EN300-7628284-10.0g	3,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione	88550-63-4	95%	10.0g	$7988.0	2024-05-22